Cas no 17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers)

methyl 2-bromobut-2-enoate, Mixture of isomers structure

17642-18-1 structure

Product Name:methyl 2-bromobut-2-enoate, Mixture of isomers

CAS No:17642-18-1

MF:C₅H₇BrO₂

MW:179.011881113052

MDL:MFCD00042891

CID:178827

PubChem ID:6372571

Update Time:2025-04-19

methyl 2-bromobut-2-enoate, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromobut-2-enoate
- 2-Butenoic acid,2-bromo-, methyl ester
- METHYL 2-BROMO-2-BUTENOATE
- Methyl 2-Bromocrotonate
- 2-Bromo-2-butenoic acid methyl ester
- Einecs 241-627-1
- METHYL A-BROMOCROTONATE
- methyl bromo-crotonate
- trans-2-Bromcrotonsaeure-methylester
- (Z)-Methyl 2-broMobut-2-enoate
- methyl 2-bromo-2-butenoate (cis+trans)
- Methyl 2-bromo-2-butenoate (cis+trans), >=95.0% (GC)
- methyl 2-bromobut-2-enoate, Mixture of isomers
- methyl (Z)-2-bromobut-2-enoate
- DMKWWKUPZZAUQL-ARJAWSKDSA-N
- AKOS022181091
- EN300-113965
- Methyl-2-bromo-buten-2-oate
- 2-Butenoic acid, 2-bromo-, methyl ester
- CS-0188187
- 22966-48-9
- J-011191
- Methyl 2-bromo-2-butenoate, (cis+trans), >=95.0% (GC)
- 17642-18-1
- MFCD00042891
- AS-39089
- MDL： MFCD00042891
- Inchi： 1S/C5H7BrO2/c1-3-4(6)5(7)8-2/h3H,1-2H3/b4-3-
- InChI Key： DMKWWKUPZZAUQL-ARJAWSKDSA-N
- SMILES： Br/C(/C(=O)OC)=C\C

Computed Properties

Exact Mass: 177.96300
Monoisotopic Mass: 177.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.505 g/mL at 20 °C(lit.)
Boiling Point: 178-182 °C(lit.)
Flash Point: Fahrenheit: 145.4 ° f
Celsius: 63 ° c
Refractive Index: n20/D 1.486
PSA: 26.30000
LogP: 1.45810

methyl 2-bromobut-2-enoate, Mixture of isomers Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：8
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

methyl 2-bromobut-2-enoate, Mixture of isomers Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

methyl 2-bromobut-2-enoate, Mixture of isomers Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	16503-5ML	methyl 2-bromobut-2-enoate, Mixture of isomers	17642-18-1	95.0%	5ml	¥1801.13	2023-12-10
eNovation Chemicals LLC	Y1075606-250mg	2-Butenoic acid, 2-bromo-, methyl ester	17642-18-1	95%	250mg	$275	2022-11-02
eNovation Chemicals LLC	Y1075606-1g	2-Butenoic acid, 2-bromo-, methyl ester	17642-18-1	95%	1g	$425	2022-11-02
abcr	AB150904-250 mg	Methyl-2-bromo-buten-2-oate, 95%; .	17642-18-1	95%	250MG	€131.50	2022-06-02
abcr	AB150904-1 g	Methyl-2-bromo-buten-2-oate, 95%; .	17642-18-1	95%	1g	€236.70	2022-06-02
abcr	AB150904-5 g	Methyl-2-bromo-buten-2-oate, 95%; .	17642-18-1	95%	5g	€535.10	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258857-250mg	Methyl 2-bromobut-2-enoate	17642-18-1	95%	250mg	￥492	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258857-1g	Methyl 2-bromobut-2-enoate	17642-18-1	95%	1g	￥1306	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258857-5g	Methyl 2-bromobut-2-enoate	17642-18-1	95%	5g	￥3127	2023-04-15
Enamine	EN300-113965-0.1g	methyl 2-bromobut-2-enoate, Mixture of isomers	17642-18-1	95%	0.1g	$58.0	2023-10-26

methyl 2-bromobut-2-enoate, Mixture of isomers Related Literature

1. Domino Michael–O-alkylation reaction: one-pot synthesis of 2,4-diacylhydrofuran derivatives and its application to antitumor naphthofuran synthesis

Hisahiro Hagiwara,Kouji Sato,Daisuke Nishino,Takashi Hoshi,Toshio Suzuki,Masayoshi Ando J. Chem. Soc. Perkin Trans. 1 2001 2946
2. A synthesis of functionalised tricyclo[5.2.2.0]undecenes related to the isoeremolactone skeleton

Hisahiro Hagiwara,Hisashi Uda J. Chem. Soc. Perkin Trans. 1 1986 629

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Cas no 17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers)

methyl 2-bromobut-2-enoate, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

methyl 2-bromobut-2-enoate, Mixture of isomers Security Information

methyl 2-bromobut-2-enoate, Mixture of isomers Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

methyl 2-bromobut-2-enoate, Mixture of isomers Pricemore >>

methyl 2-bromobut-2-enoate, Mixture of isomers Related Literature

Related Categories

17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers) Related Products